Cas no 1423791-86-9 (4-fluorobenzofuran-2-ylboronic acid)

• Product Name: 4-fluorobenzofuran-2-ylboronic acid
• CAS No: 1423791-86-9
• MF: C₈H₆BFO₃
• MW: 179.940845966339
• MDL: MFCD28154569
• CID: 4764461
• PubChem ID: 118704989
• Update Time: 2026-02-26

4-fluorobenzofuran-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluorobenzofuran-2-yl)boronic acid
• 4-fluorobenzofuran-2-ylboronic acid
• MFCD28154569
• (4-fluoro-1-benzofuran-2-yl)boronic acid
• BS-50344
• 1423791-86-9
• CS-0189641
• E76418
• AB87781
• 4-fluoro-1-benzofuran-2-ylboronic acid
• AKOS026670482

• MDL： MFCD28154569
• Inchi： 1S/C8H6BFO3/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4,11-12H
• InChI Key： ANIKDESUQGWETI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(B(O)O)O2

Computed Properties

• Exact Mass: 180.039
• Monoisotopic Mass: 180.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6

Additional information on 4-fluorobenzofuran-2-ylboronic acid

Comprehensive Overview of 4-Fluorobenzofuran-2-ylboronic Acid (CAS No. 1423791-86-9): Properties, Applications, and Industry Trends

4-Fluorobenzofuran-2-ylboronic acid (CAS No. 1423791-86-9) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system, with a fluorine substituent at the 4-position and a boronic acid functional group at the 2-position. Its unique structural features make it a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds.

The growing demand for fluorinated aromatic compounds like 4-fluorobenzofuran-2-ylboronic acid is driven by their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are increasingly exploring its applications in designing small-molecule inhibitors and bioconjugates, aligning with trends in targeted therapy and precision medicine. A surge in Google searches for terms such as "boronic acid in drug development" and "fluorinated heterocycles" reflects this interest.

From a synthetic perspective, the electron-withdrawing fluorine atom in 4-fluorobenzofuran-2-ylboronic acid modulates the reactivity of the boronic acid group, enabling selective couplings under mild conditions. This property is exploited in synthesizing OLED materials and liquid crystals, where fluorine substitution improves thermal stability and optoelectronic performance. Industry reports highlight a 20% annual growth in patents involving fluorobenzofuran derivatives, underscoring their commercial relevance.

Analytical characterization of CAS No. 1423791-86-9 typically involves NMR spectroscopy (¹⁹F and ¹¹B NMR) and HPLC purity analysis. Recent publications emphasize its role in developing PROTACs (Proteolysis-Targeting Chimeras), a breakthrough technology in degradation therapeutics. Questions like "how to store boronic acids" and "benzofuran solubility" rank high in search queries, indicating practical concerns among end-users.

Environmental and regulatory aspects of 4-fluorobenzofuran-2-ylboronic acid adhere to REACH compliance, with studies confirming its low ecotoxicity. The compound’s stability under anhydrous conditions makes it suitable for industrial-scale applications. Emerging markets in Asia-Pacific show heightened demand, correlating with increased R&D investments in fluorine chemistry and catalysis.

In conclusion, 4-fluorobenzofuran-2-ylboronic acid exemplifies the intersection of structural innovation and application diversity. Its utility spans from pharmaceutical intermediates to advanced materials, reflecting broader trends toward functionalized aromatics in science and technology. Ongoing research into green chemistry approaches for its synthesis may further expand its industrial footprint.